Cas no 1344359-26-7 (1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one)

• Product Name: 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one
• CAS No: 1344359-26-7
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD18335200
• CID: 4591103
• PubChem ID: 63346321
• Update Time: 2025-06-13

1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-one
• 1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethanone
• Z2509346635
• 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one

• MDL： MFCD18335200
• Inchi： 1S/C9H7N3O2/c1-6(13)9-11-8(12-14-9)7-3-2-4-10-5-7/h2-5H,1H3
• InChI Key： HULPUKADLLHSEY-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 68.9

Additional information on 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one

Introduction to 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one (CAS No. 1344359-26-7)

1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one, also known by its CAS number 1344359-26-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two oxygen atoms and one nitrogen atom. The presence of a pyridine ring further enhances its chemical and biological properties, making it a valuable candidate for various pharmaceutical applications.

The structure of 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one consists of a central oxadiazole ring linked to a pyridine ring through an ethanone moiety. This arrangement provides a rigid and planar structure, which is crucial for its interactions with biological targets. The pyridine ring, known for its electron-withdrawing properties, contributes to the compound's overall stability and reactivity. Additionally, the oxadiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are essential for binding to protein targets.

In recent years, there has been a growing interest in the development of small molecules with potent and selective biological activities. 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Protein kinases play critical roles in various physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2020 reported that 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one exhibited potent inhibitory activity against the serine/threonine protein kinase Pim-1. Pim kinases are overexpressed in several types of cancer and are involved in promoting cell survival and proliferation. The researchers found that this compound effectively inhibited Pim kinase activity in vitro and demonstrated antiproliferative effects in cancer cell lines. These findings suggest that 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylethan-1-one could be a promising lead compound for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, 1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yethanone has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. A study published in the European Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of this compound in lipopolysaccharide (LPS)-induced RAW 264.7 macrophages. The results showed that 1-{[3-(pyridin--yl)-[1,2,4-oxadiazol-5-yl]methyl}ethanone significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL--6 by inhibiting the activation of NF-kB signaling pathway. These findings highlight the potential of this compound as a therapeutic agent for inflammatory diseases.

The pharmacokinetic properties of 1-{[3-(pyridin--yl)-[1,2,4-oxadiazol-5-yl]methyl}ethanone have also been evaluated to assess its suitability as a drug candidate. A study published in the Journal of Pharmaceutical Sciences in 2022 reported that this compound exhibited favorable oral bioavailability and good plasma stability. The researchers found that it was rapidly absorbed after oral administration and had a moderate half-life, suggesting that it could be administered once or twice daily for therapeutic purposes.

In conclusion, 1-{[3-(pyridin--yl)-[1,2,4-oxadiazol-5-yl]methyl}ethanone (CAS No. 1344359--7) is a promising compound with diverse biological activities. Its potential as an inhibitor of protein kinases and anti-inflammatory agent makes it a valuable candidate for further drug development efforts. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. As new findings continue to emerge, this compound is likely to play an increasingly important role in the treatment of various diseases.